N-mesityl-N'-methylethanediamide

• IUPAC Name: N-methyl-N'-(2,4,6-trimethylphenyl)oxamide
• InChI: InChI=1S/C12H16N2O2/c1-7-5-8(2)10(9(3)6-7)14-12(16)11(15)13-4/h5-6H,1-4H3,(H,13,15)(H,14,16)
• InChI Key: ZUFZKMHHUFQCRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C(=O)NC)C
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol

Description

N-mesityl-N'-methylethanediamide, also known as Mesitylene-2,6-bis(N,N-dimethylacetamide), is a chemical compound widely used in scientific research applications. It is a colorless, odorless, and stable liquid that is soluble in various organic solvents. This compound is mainly used as a ligand in coordination chemistry and as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of N-mesityl-N'-methylethanediamide is not well understood. However, it is believed that the compound acts as a bidentate ligand, forming coordination complexes with metal ions. The compound's ability to form stable complexes with metal ions makes it an excellent ligand for use in coordination chemistry.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of N-mesityl-N'-methylethanediamide. However, studies have shown that the compound is non-toxic and does not cause any significant adverse effects on human health.

Advantages and Limitations for Lab Experiments

N-mesityl-N'-methylethanediamide has several advantages for use in lab experiments. It is a stable and non-toxic compound that can be easily synthesized and purified. The compound's ability to form stable complexes with metal ions makes it an excellent ligand for use in coordination chemistry. However, the compound also has some limitations, such as its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-mesityl-N'-methylethanediamide. One potential direction is to study the compound's potential as a catalyst in organic synthesis. Another direction is to investigate the compound's potential as a ligand for use in the synthesis of chiral compounds. Further research is also needed to understand the compound's mechanism of action and its potential applications in various fields of chemistry.
Conclusion:
N-mesityl-N'-methylethanediamide is a valuable compound in scientific research applications. Its ability to form stable complexes with metal ions makes it an excellent ligand for use in coordination chemistry. The compound's non-toxic nature and ease of synthesis and purification make it a useful reagent in organic synthesis. Further research is needed to explore the compound's potential applications in various fields of chemistry.

Synthesis Methods

The synthesis of N-mesityl-N'-methylethanediamide involves the reaction between mesitylene and N,N-dimethylacetamide. The reaction is carried out in the presence of a base catalyst such as potassium tert-butoxide. The product is then purified by distillation or recrystallization to obtain a pure form of the compound.

Scientific Research Applications

N-mesityl-N'-methylethanediamide is widely used in scientific research applications such as coordination chemistry, catalysis, and organic synthesis. It is used as a ligand in the synthesis of metal complexes and as a reagent in the preparation of various organic compounds. The compound is also used in the synthesis of chiral compounds and in the preparation of asymmetric catalysts.